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Compound of Interest

Compound Name:
2-Hydrazinyl-1H-imidazole

hydrochloride

Cat. No.: B1432193 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the physicochemical properties, synthesis,

analysis, and potential applications of 2-Hydrazinyl-1H-imidazole hydrochloride, a key

building block in medicinal chemistry.

Introduction: The Significance of the Imidazole
Scaffold
The imidazole nucleus is a cornerstone in medicinal chemistry, forming the structural core of

numerous natural products and synthetic bioactive molecules.[1] Its presence in therapeutic

agents can enhance water solubility due to the two nitrogen atoms that facilitate hydrogen

bonding.[1] The imidazole scaffold is a versatile pharmacophore, capable of interacting with a

wide range of biological targets, which has led to its incorporation into drugs with diverse

activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[1][2][3]

2-Hydrazinyl-1H-imidazole hydrochloride serves as a valuable intermediate, leveraging the

reactivity of the hydrazine group and the proven biological relevance of the imidazole ring.[4] Its

bifunctional nature allows for the construction of complex molecular architectures, particularly

fused heterocyclic systems, which are considered privileged scaffolds in pharmaceutical

research.[4]
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Physicochemical Properties
A thorough understanding of the physicochemical properties of 2-Hydrazinyl-1H-imidazole
hydrochloride is essential for its effective use in synthesis and drug design.

Property Value Source

CAS Number 1187929-07-2 [5][6]

Molecular Formula C₃H₆N₄·HCl [5]

Molecular Weight 134.56 g/mol [5]

IUPAC Name
1H-imidazol-2-

ylhydrazine;hydrochloride
[6]

Appearance
White to light-yellow powder or

crystals
[7]

Purity Typically ≥95% [6][8]

Solubility

Due to its hydrochloride salt

form, it is expected to be

soluble in polar solvents like

water. The imidazole moiety

itself is highly soluble in polar

solvents.[9]

Inferred

Storage

Store in a sealed container in a

dry, well-ventilated place, often

at room temperature or under

inert atmosphere. For long-

term storage, freezing (-20°C)

is recommended.[4][10]

Synthesis and Purification
The synthesis of 2-Hydrazinyl-1H-imidazole hydrochloride typically involves the preparation

of the 2-hydrazinyl-1H-imidazole free base, followed by salt formation. While a direct, detailed

protocol for this specific compound is not readily available in the reviewed literature, a general
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synthetic approach can be inferred from the synthesis of analogous compounds like 2-

hydrazinobenzimidazoles.[11][12]

A common route involves the conversion of a more accessible precursor, such as a 2-

mercaptoimidazole or a 2-haloimidazole. For instance, 2-mercaptobenzimidazoles are oxidized

to sulfonic acids, which are then reacted with hydrazine hydrate.[11][12]

Conceptual Synthesis Workflow
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Synthesis Pathway

2-Substituted Imidazole
(e.g., 2-Mercaptoimidazole)

Oxidation to Sulfonic Acid

 KMnO4 / NaOH 

Reaction with Hydrazine Hydrate

 N2H4·H2O, reflux 

2-Hydrazinyl-1H-imidazole (Free Base)

Treatment with HCl

 HCl in solvent (e.g., Ethanol) 

2-Hydrazinyl-1H-imidazole hydrochloride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1432193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Hydrazinyl-1H-imidazole
(from hydrochloride salt)

Condensation Reaction

Aldehyde/Ketone
(R-CHO / R-CO-R')

Imidazole-Hydrazone Derivative

Biological Screening
(Antitubercular, Anticancer, etc.)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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